molecular formula C12H13BrO2 B8544977 (2-Bromo-3-methylphenyl)(tetrahydrofuran-2-yl)methanone

(2-Bromo-3-methylphenyl)(tetrahydrofuran-2-yl)methanone

Cat. No.: B8544977
M. Wt: 269.13 g/mol
InChI Key: AARXYSQLQGJALU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(2-Bromo-3-methylphenyl)(tetrahydrofuran-2-yl)methanone is a useful research compound. Its molecular formula is C12H13BrO2 and its molecular weight is 269.13 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H13BrO2

Molecular Weight

269.13 g/mol

IUPAC Name

(2-bromo-3-methylphenyl)-(oxolan-2-yl)methanone

InChI

InChI=1S/C12H13BrO2/c1-8-4-2-5-9(11(8)13)12(14)10-6-3-7-15-10/h2,4-5,10H,3,6-7H2,1H3

InChI Key

AARXYSQLQGJALU-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=CC=C1)C(=O)C2CCCO2)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of (2-bromo-3-methylphenyl)(4,5-dihydrofuran-2-yl)methanone (0.80 g, 2.99 mmol) (mass approximate, based on ˜8 mg/mL Et2O solution) was treated with 500 mL EtOAc and concentrated to ˜100 mL twice. The resulting solution was placed under N2 atmosphere, treated with 5% Pt/C, and then placed under a balloon of H2. Reaction mixture was allowed to stir overnight, then filtered through plug of celite and the filter agent was further washed with 100 mL EtOAc. The solution was concentrated in vacuo and the crude material was absorbed onto a plug of silica gel and purified by column chromatography eluting with a gradient of 20-100% Et2O in hexane to afford (2-bromo-3-methylphenyl)(tetrahydrofuran-2-yl)methanone.
Quantity
0.8 g
Type
reactant
Reaction Step One
Name
Quantity
500 mL
Type
solvent
Reaction Step One

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